Cas no 103610-05-5 (Methanone,5-benzofuranyl[2-methyl-1-[2-(4-morpholinyl)ethyl]-1H-indol-3-yl]-)

• Product name: Methanone,5-benzofuranyl[2-methyl-1-[2-(4-morpholinyl)ethyl]-1H-indol-3-yl]-
• CAS No: 103610-05-5
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 1138205
• PubChem ID: 10385613

Methanone,5-benzofuranyl[2-methyl-1-[2-(4-morpholinyl)ethyl]-1H-indol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,5-benzofuranyl[2-methyl-1-[2-(4-morpholinyl)ethyl]-1H-indol-3-yl]-
• BDBM50032580
• Benzofuran-5-yl-[2-methyl-1-(2-morpholin-4-yl-ethyl)-1H-indol-3-yl]-methanone
• CHEMBL81911
• DTXSID601145677
• 5-Benzofuranyl[2-methyl-1-[2-(4-morpholinyl)ethyl]-1H-indol-3-yl]methanone
• 103610-05-5

• Inchi： InChI=1S/C24H24N2O3/c1-17-23(24(27)19-6-7-22-18(16-19)8-13-29-22)20-4-2-3-5-21(20)26(17)10-9-25-11-14-28-15-12-25/h2-8,13,16H,9-12,14-15H2,1H3
• InChI Key： XBSGXJBQLLJTNJ-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2N1CCN3CCOCC3)C(=O)C4=CC5=C(C=C4)OC=C5

Computed Properties

• Exact Mass: 388.17869263g/mol
• Monoisotopic Mass: 388.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6Ų